N-((4,6-dimethoxy-1,3,5-triazin-2-yl)methyl)-5-ethylthiophene-2-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “N-((4,6-dimethoxy-1,3,5-triazin-2-yl)methyl)-5-ethylthiophene-2-sulfonamide” is a complex organic molecule. It contains a triazine ring, which is a six-membered ring with three nitrogen atoms and three carbon atoms. The triazine ring in this compound is substituted with two methoxy groups and a methyl group attached to a sulfonamide group. The molecule also contains a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom .
Molecular Structure Analysis
The molecular structure of this compound would likely be determined by techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography .Chemical Reactions Analysis
The chemical reactivity of this compound would likely be influenced by the electron-rich triazine and thiophene rings, as well as the polar sulfonamide group .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would likely be influenced by its functional groups. For example, the sulfonamide group could contribute to its solubility in water, while the thiophene and triazine rings could contribute to its stability and reactivity .Scientific Research Applications
- Researchers have utilized this compound as a cross-linking agent for developing carboxymethyl cellulose (CMC) films used in food packaging .
- In the context of injectable materials and additive manufacturing, researchers have grafted propylamine and butylamine onto HA using DMTMM .
- N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]-5-ethylthiophene-2-sulfonamide (DMTMM) has been employed in the one-pot synthesis of 2-azetidinones from imines and carboxylic acids under mild conditions .
Cross-Linking Agent for Carboxymethyl Cellulose Films in Food Packaging
Chemical Modification of Hyaluronic Acid (HA)
Synthesis of 2-Azetidinones
Peptide Coupling Agent for Purification of Peptides
Biobased UV-Blocking Films from Fish-Waste-Derived Gelatin and Carbon Dots
Mechanism of Action
Target of Action
Similar compounds, such as 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium chloride, are commonly used for the activation of carboxylic acids, particularly for amide synthesis . Therefore, it’s possible that the primary targets of this compound could be carboxylic acids or related molecules.
Mode of Action
It could facilitate the condensation of carboxylic acids and amines to form corresponding amides . The compound might first react with a carboxylic acid to form an active ester, which is highly reactive and can undergo a nucleophilic attack by an amine .
Biochemical Pathways
This includes protein synthesis and other metabolic processes involving carboxylic acids and amines .
Result of Action
If it acts as a condensing agent facilitating amide synthesis, the result of its action could be the formation of amide bonds, which are fundamental in the structure and function of proteins .
Action Environment
Similar compounds have been reported to mediate amidation reactions in alcohol and aqueous solutions , suggesting that solvent type could be a significant environmental factor. Additionally, the by-product of the reaction with similar compounds is highly water-soluble and can be easily removed from the main reaction product , indicating that the presence of water could influence the reaction’s efficiency and the compound’s stability.
properties
IUPAC Name |
N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]-5-ethylthiophene-2-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N4O4S2/c1-4-8-5-6-10(21-8)22(17,18)13-7-9-14-11(19-2)16-12(15-9)20-3/h5-6,13H,4,7H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ALNYBGLFSXBAQT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(S1)S(=O)(=O)NCC2=NC(=NC(=N2)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N4O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(4,6-dimethoxy-1,3,5-triazin-2-yl)methyl]-5-ethylthiophene-2-sulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.